Glyceryl 5-hydroxydecanoate

Specification

• CAS No.: 26446-31-1
• Molecular Formula: C13H26O5
• Molecular Weight: 262.34 g/mol
• IUPAC Name: 2,3-dihydroxypropyl 5-hydroxydecanoate
• Standard InChI: InChI=1S/C13H26O5/c1-2-3-4-6-11(15)7-5-8-13(17)18-10-12(16)9-14/h11-12,14-16H,2-10H2,1H3
• Standard InChI Key: ILJDYMFZBMWGGZ-UHFFFAOYSA-N
• SMILES: CCCCCC(CCCC(=O)OCC(CO)O)O
• Canonical SMILES: CCCCCC(CCCC(=O)OCC(CO)O)O
• Appearance: Solid powder

Introduction

Chemical Identity and Physicochemical Properties

Glyceryl 5-hydroxydecanoate is a medium-chain fatty acid ester with the molecular formula $\text{C}_{13}\text{H}_{26}\text{O}_5$. Its molecular structure combines glycerol and 5-hydroxydecanoic acid, yielding a compound with a polar hydroxyl group at the fifth carbon of the decanoate chain. Key physicochemical properties, as reported by Chemsrc, are summarized below:

Property	Value
Molecular Weight	262.343 g/mol
Density	1.064 g/cm³
Boiling Point	438.4°C at 760 mmHg
Flash Point	152.3°C
Vapor Pressure	$1.46 \times 10^{-8}$ mmHg
Refractive Index	1.483
LogP (Partition Coefficient)	0.994

The compound’s relatively high boiling point and moderate lipophilicity (LogP ≈ 1.0) suggest stability under standard conditions and potential solubility in lipid matrices. Its density of 1.064 g/cm³ aligns with typical glyceryl esters, which often range between 0.9–1.1 g/cm³.

Regulatory and Classification Information

Glyceryl 5-hydroxydecanoate is recognized under multiple regulatory and classification systems, as documented by Inxight Drugs:

Code System	Identifier
UNII	6WP535DN59
EC Number	247-699-0
DSSTox Substance ID	DTXSID70865289

The compound is classified as a mixture under the Joint FAO/WHO Expert Committee on Food Additives (JECFA) framework, though specific toxicological or usage guidelines remain unspecified in publicly accessible records.